Cas no 122842-55-1 (Hydrin 2 (peptide)(9CI))

• Product Name: Hydrin 2 (peptide)(9CI)
• CAS No: 122842-55-1
• MF: C₄₃H₆₆N₁₄O₁₃S₂
• MW: 1051.20014619827
• CID: 155363
• PubChem ID: 3083001
• Update Time: 2025-10-28

Hydrin 2 (peptide)(9CI) Chemical and Physical Properties

Names and Identifiers

• Hydrin 2 (peptide)(9CI)
• CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-GLY (DISULFIDE BRIDGE: CYS1-CYS6))
• H-CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-GLY-OH
• Hydrin 2
• Hydrin 2 (Arg8,Gly10)-Vasotocin
• (ARG8,GLY10)-VASOTOCIN
• CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-GLY
• Hydrin 2 (Arg8,Gly10)-Vasotocin
• Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Arg-Gly-Gly(Disulfide bridge:C1-C6)
• 2-[[(2S)-2-[[1-[(4R,7S,10S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetic acid
• 122842-55-1
• SCHEMBL15511428
• Oxytocin, 8-L-arginine-9a-glycine-

• Inchi： 1S/C43H66N14O13S2/c1-3-21(2)34-41(69)52-26(12-13-31(45)59)37(65)54-28(17-32(46)60)38(66)55-29(20-72-71-19-24(44)35(63)53-27(39(67)56-34)16-22-8-10-23(58)11-9-22)42(70)57-15-5-7-30(57)40(68)51-25(6-4-14-49-43(47)48)36(64)50-18-33(61)62/h8-11,21,24-30,34,58H,3-7,12-20,44H2,1-2H3,(H2,45,59)(H2,46,60)(H,50,64)(H,51,68)(H,52,69)(H,53,63)(H,54,65)(H,55,66)(H,56,67)(H,61,62)(H4,47,48,49)/t21-,24-,25-,26-,27-,28-,29-,30?,34?/m0/s1
• InChI Key： RWZMSWOKNWSHBJ-ICBIOJHSSA-N
• SMILES： S1C[C@@H](C(N2CCCC2C(N[C@H](C(NCC(=O)O)=O)CCC/N=C(\N)/N)=O)=O)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)NC(C([C@@H](C)CC)NC([C@H](CC2C=CC(=CC=2)O)NC([C@H](CS1)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1107.46000
• Monoisotopic Mass: 1050.43752056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 72
• Rotatable Bond Count: 19
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 509Ų

Experimental Properties

• PSA: 535.34000
• LogP: 0.37050

Hydrin 2 (peptide)(9CI) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Hydrin 2 (peptide)(9CI)

Exploring Hydrin 2 (peptide)(9CI) (CAS No. 122842-55-1): A Comprehensive Overview

In the rapidly evolving field of peptide research, Hydrin 2 (peptide)(9CI) (CAS No. 122842-55-1) has emerged as a compound of significant interest. This peptide, known for its unique structural and functional properties, is increasingly being studied for its potential applications in biomedical research and therapeutic development. As scientists and researchers delve deeper into the molecular mechanisms of peptides, Hydrin 2 stands out due to its specific interactions and biological activities.

The chemical identity of Hydrin 2 (peptide)(9CI) is defined by its CAS registry number, 122842-55-1, which ensures precise identification in scientific literature and databases. Peptides like Hydrin 2 are often explored for their role in modulating physiological processes, making them valuable tools in both academic and industrial research. Recent advancements in peptide synthesis and characterization have further highlighted the importance of compounds such as Hydrin 2 in drug discovery and development.

One of the key reasons behind the growing interest in Hydrin 2 (peptide)(9CI) is its potential relevance to current biomedical research trends. For instance, peptides are increasingly being investigated for their applications in targeted drug delivery and precision medicine. Researchers are particularly interested in how Hydrin 2 interacts with cellular receptors and other biomolecules, which could pave the way for novel therapeutic strategies. Additionally, the rise of AI-driven drug discovery has brought peptides like Hydrin 2 into the spotlight, as computational tools enable faster and more efficient screening of their properties.

From a structural perspective, Hydrin 2 (peptide)(9CI) exhibits characteristics that make it a promising candidate for further study. Its amino acid sequence and conformational stability are critical factors that influence its biological activity. Understanding these aspects is essential for optimizing its potential applications, whether in biotechnology or pharmaceutical sciences. Moreover, the peptide's compatibility with various drug formulation techniques adds to its versatility, making it a subject of ongoing research.

The market dynamics surrounding Hydrin 2 (peptide)(9CI) also reflect its growing importance. With increasing investments in peptide-based therapeutics, the demand for well-characterized peptides like Hydrin 2 is on the rise. Companies specializing in custom peptide synthesis are frequently inquired about its availability and specifications, underscoring its relevance in both research and commercial sectors. Furthermore, collaborations between academic institutions and biotech firms are accelerating the exploration of Hydrin 2's full potential.

In conclusion, Hydrin 2 (peptide)(9CI) (CAS No. 122842-55-1) represents a fascinating area of study within peptide science. Its unique properties, combined with the broader trends in biomedical innovation, position it as a compound worthy of attention. As research continues to uncover its mechanisms and applications, Hydrin 2 is likely to play an increasingly prominent role in advancing our understanding of peptide-based solutions for modern healthcare challenges.